methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate

• IUPAC Name: methyl 4-chloro-3-(methanesulfonamido)benzoate
• InChI: InChI=1S/C9H10ClNO4S/c1-15-9(12)6-3-4-7(10)8(5-6)11-16(2,13)14/h3-5,11H,1-2H3
• InChI Key: GMLBTLFCNDMZDA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)Cl)NS(=O)(=O)C
• Molecular Formula: C9H10ClNO4S
• Molecular Weight: 263.70 g/mol

Description

Methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate, also known as MX-1, is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of sulfonylurea herbicides and has been found to have potent activity against several types of cancer cells.

Mechanism of Action

Methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate exerts its cytotoxic activity by inhibiting the activity of the enzyme thioredoxin reductase (TrxR). TrxR is an important enzyme that plays a role in regulating cellular redox homeostasis. methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate binds to the active site of TrxR, thereby inhibiting its activity and leading to the accumulation of reactive oxygen species (ROS) in cancer cells. The accumulation of ROS leads to oxidative stress, which ultimately results in apoptosis of cancer cells.
Biochemical and Physiological Effects:
methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate has been found to have several biochemical and physiological effects. It has been shown to induce DNA damage and inhibit DNA repair mechanisms in cancer cells. methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate also inhibits the activity of the transcription factor NF-κB, which is involved in regulating the expression of genes involved in inflammation and cell survival. In addition, methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate has been found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and transcription.

Advantages and Limitations for Lab Experiments

Methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate has several advantages for lab experiments. It is a potent cytotoxic agent that can be used to study the mechanisms of cell death in cancer cells. methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate has also been found to be effective against cancer cells that are resistant to chemotherapy drugs, making it a potential candidate for the development of new cancer therapies. However, methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate has some limitations for lab experiments. It has been found to have low solubility in water, which can make it difficult to administer in vivo. In addition, methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate has been found to have some toxicity to normal cells, which can limit its therapeutic potential.

Future Directions

There are several future directions for research on methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate. One direction is to investigate the potential of methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate as a therapeutic agent for cancer. This could involve testing methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate in preclinical and clinical trials to determine its safety and efficacy in humans. Another direction is to investigate the mechanisms of resistance to methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate in cancer cells. This could involve studying the molecular pathways involved in the development of resistance to methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate and identifying new targets for drug development. Finally, there is a need to develop new methods for administering methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate in vivo, such as using nanoparticles or liposomes to improve its solubility and bioavailability.

Synthesis Methods

Methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate can be synthesized through a multistep process starting from 4-chloro-3-nitrobenzoic acid. The nitro group is first reduced to an amino group using a reducing agent such as iron powder. The resulting amine is then treated with methylsulfonyl chloride to introduce the methylsulfonyl group. Finally, the esterification of the carboxylic acid group with methanol yields methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate.

Scientific Research Applications

Methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate has been studied for its potential applications in cancer research. It has been found to have potent cytotoxic activity against several types of cancer cells, including breast, lung, colon, and prostate cancer cells. methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. In addition, methyl 4-chloro-3-[(methylsulfonyl)amino]benzoate has been found to inhibit the growth of cancer cells that are resistant to chemotherapy drugs.